6-(((4-methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 5-bromo-2-chlorobenzoate

• IUPAC Name: [6-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 5-bromo-2-chlorobenzoate
• InChI: InChI=1S/C18H12BrClN2O4S/c1-10-4-5-21-18(22-10)27-9-12-7-15(23)16(8-25-12)26-17(24)13-6-11(19)2-3-14(13)20/h2-8H,9H2,1H3
• InChI Key: WYRWIVBAQPAMDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)SCC2=CC(=O)C(=CO2)OC(=O)C3=C(C=CC(=C3)Br)Cl
• Molecular Formula: C18H12BrClN2O4S
• Molecular Weight: 467.7 g/mol

Description

Synthesis Analysis

The synthesis of complex pyran and pyrimidine derivatives, similar to our compound of interest, often involves multi-step reactions that include the formation of key intermediates such as ethyl nicotinate derivatives and thio-substituted pyridines. For example, the synthesis of pyridothienopyrimidine derivatives through the Dimroth rearrangement or cyclization reactions showcases the intricate processes involved in creating such compounds (Gad-Elkareem et al., 2011).

Molecular Structure Analysis

The molecular structure of pyran and pyrimidine derivatives is often elucidated using techniques such as X-ray diffraction. These compounds can exhibit various molecular conformations, including envelope or twisted conformations, which are crucial for understanding their chemical behavior and reactivity (Mori & Maeda, 1991).

Chemical Reactions and Properties

Pyran and pyrimidine derivatives participate in a wide range of chemical reactions, including nucleophilic substitutions, cycloadditions, and rearrangements. These reactions can significantly alter the chemical properties of the compounds, leading to the formation of various derivatives with potential biological activities (Ibrahim et al., 2002).

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystallinity, are influenced by their molecular structure. Detailed analysis of these properties is essential for the development of applications in materials science and pharmaceuticals (Shen et al., 2012).

Chemical Properties Analysis

The chemical properties, such as reactivity towards various reagents, stability under different conditions, and the ability to undergo specific reactions, define the utility of these compounds in synthetic chemistry and potential applications in drug development, excluding their use and side effects (Stolarczyk et al., 2018).

Scientific Research Applications

Synthesis of Novel Pharmaceutical Compounds

Research indicates that derivatives similar to the compound mentioned are synthesized for their potential anticancer and anti-inflammatory properties. For instance, novel pyrazolopyrimidines derivatives have been explored for their cytotoxic activities against cancer cell lines and their ability to inhibit 5-lipoxygenase, an enzyme associated with inflammation and cancer (Rahmouni et al., 2016). Another study highlights the synthesis of fluoro-substituted benzo[b]pyran compounds, showing significant anticancer activity against lung, breast, and CNS cancer cell lines, pointing towards the potential of such structures in developing therapeutic agents (Hammam et al., 2005).

Antimicrobial Applications

Compounds with thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives have been synthesized and evaluated for their antimicrobial activities, offering a new avenue for the development of antimicrobial agents (Gad-Elkareem et al., 2011). This research underscores the potential of utilizing similar chemical structures in combating microbial resistance.

Advancements in Supramolecular Chemistry

The synthesis of pyridine-based ligands using similar compounds as central building blocks for Stille-type coupling procedures opens new possibilities in the field of supramolecular chemistry. Such advancements can lead to the development of novel materials and catalysts for various chemical reactions (Schubert & Eschbaumer, 1999).

Exploration of Anti-Viral Agents

Research on 6-[2-(Phosphonomethoxy)alkoxy]pyrimidines has shown significant antiviral activity against a spectrum of viruses, including herpes simplex types 1 and 2, varicella-zoster virus, and human immunodeficiency viruses 1 and 2. Such studies indicate the potential of structurally similar compounds in the development of new antiviral drugs (Holý et al., 2002).

Plant Growth Stimulation

Compounds derived from 6-methylpyrimidine-4-ol, similar in complexity to the target compound, have been synthesized and shown to stimulate plant growth, presenting an interesting avenue for agricultural research and the development of growth stimulants (Yengoyan et al., 2020).